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Compound of Interest

Compound Name: Sodium amalgam

Cat. No.: B078929 Get Quote

Audience: Researchers, scientists, and drug development professionals.

Disclaimer: The mercury cell process for chloralkali electrolysis is largely obsolete due to the

extreme toxicity of mercury and its detrimental environmental impact. This document is

intended for research and educational purposes only and should be handled with extreme

caution under strict safety protocols by trained professionals.

Introduction
The chloralkali process is a cornerstone of the chemical industry, producing chlorine (Cl₂) and

sodium hydroxide (NaOH), two essential commodity chemicals. Historically, the mercury cell

process, also known as the Castner-Kellner process, was a significant method for this

production. This process is notable for producing highly pure, concentrated sodium hydroxide

directly from the cell. The key to this process is the use of a liquid mercury cathode, which

forms a sodium amalgam (Na-Hg) with the sodium ions produced during electrolysis. This

amalgam is then decomposed in a separate reactor to yield sodium hydroxide, hydrogen gas,

and regenerated mercury.

These notes provide a detailed overview of the application of sodium amalgam in chloralkali

electrolysis, including quantitative operational parameters, detailed experimental protocols for a

laboratory setting, and safety precautions.
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The overall process can be divided into two main stages: the electrolysis of brine in the

mercury cell and the decomposition of the sodium amalgam.

2.1. Electrolysis in the Mercury Cell

In the electrolytic cell, a saturated brine solution (aqueous NaCl) is subjected to a direct electric

current.

Anode Reaction: Chloride ions are oxidized to form chlorine gas. 2Cl⁻(aq) → Cl₂(g) + 2e⁻

Cathode Reaction: Sodium ions are reduced at the surface of the liquid mercury cathode,

forming a sodium-mercury amalgam. Na⁺(aq) + nHg(l) + e⁻ → NaHgₙ(l)

2.2. Decomposition of Sodium Amalgam

The sodium amalgam is then transferred to a separate reactor, called a decomposer, where it

reacts with purified water.

Decomposer Reaction: The sodium in the amalgam reacts with water to produce sodium

hydroxide, hydrogen gas, and mercury, which is then recycled back to the electrolytic cell.

2NaHgₙ(l) + 2H₂O(l) → 2NaOH(aq) + H₂(g) + 2nHg(l)

Quantitative Data and Operating Parameters
The efficiency and product quality of the mercury cell process are highly dependent on several

key operating parameters. The following tables summarize typical quantitative data for this

process.

Table 1: Brine and Electrolyte Specifications
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Parameter Value Notes

Brine Concentration 270 - 320 g/L NaCl

Approaching saturation is

preferred to lower electrical

resistivity.[1]

Brine pH 2 - 3 (acidic) or 7 - 8 (alkaline)
Acidic conditions can help

maintain mercury purity.[2]

Impurity Limits in Brine

Iron (Fe) < 1 ppm
Impurities can affect the

process efficiency.[1]

Magnesium (Mg) < 1 ppm
Impurities can affect the

process efficiency.[1]

Table 2: Electrolytic Cell Operating Conditions

Parameter Value Notes

Cell Voltage 4.5 V
Higher than diaphragm cells

(3.5 V).[3]

Current Density
Typically < 145 A/ft² for

economical operation

Higher current densities lead

to excessive electrode

polarization.

Operating Temperature 70 - 95 °C
Elevated temperatures

minimize brine resistivity.[1]

Sodium Concentration in

Amalgam

0.1 - 0.6 wt% (typically 0.2 -

0.3 wt%)

Higher concentrations increase

viscosity and the risk of

decomposition within the cell.

[4]

Energy Consumption ~3400 kWh/ton of Cl₂
Higher than diaphragm cells

(~2500 kWh/ton).[3]

Table 3: Decomposer Operating Conditions

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 11 Tech Support

https://www.metrohm.com/content/dam/metrohm/shared/documents/white-papers/WP-047EN.pdf
https://www.youtube.com/watch?v=Z-tEjSR41Xw
https://www.metrohm.com/content/dam/metrohm/shared/documents/white-papers/WP-047EN.pdf
https://www.metrohm.com/content/dam/metrohm/shared/documents/white-papers/WP-047EN.pdf
https://chem.libretexts.org/Courses/Mount_Royal_University/Chem_1202/Unit_6%3A_Electrochemistry/6.8%3A_Industrial_Electrolysis_Processes
https://www.metrohm.com/content/dam/metrohm/shared/documents/white-papers/WP-047EN.pdf
https://patents.google.com/patent/US3649486A/en
https://chem.libretexts.org/Courses/Mount_Royal_University/Chem_1202/Unit_6%3A_Electrochemistry/6.8%3A_Industrial_Electrolysis_Processes
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Parameter Value Notes

Operating Temperature 60 - 110 °C
Maintained to facilitate the

decomposition reaction.[5]

Catalyst
Graphite, iron, nickel, cobalt,

tungsten carbide

Catalysts are used to increase

the rate of amalgam

decomposition.[4]

Table 4: Product Specifications

Product Specification Notes

Sodium Hydroxide (NaOH) 50% aqueous solution
Produced directly from the

decomposer.[6]

Sodium Chloride (NaCl) in

NaOH
~30 ppm

Significantly purer than the

product from diaphragm cells.

[6]

Chlorine (Cl₂) Purity High
Can often be used without

further purification.

Hydrogen (H₂) Purity High A valuable co-product.

Experimental Protocols
The following protocols are designed for a laboratory-scale setup and must be performed in a

well-ventilated fume hood with appropriate personal protective equipment.

4.1. Protocol 1: Electrolysis of Brine in a Laboratory Mercury Cell

Objective: To produce sodium amalgam and chlorine gas via the electrolysis of a saturated

sodium chloride solution using a mercury cathode.

Materials:

Electrolytic cell (a two-compartment glass cell is suitable for lab scale)
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Graphite or titanium anode

High-purity liquid mercury

Saturated sodium chloride (brine) solution, purified

DC power supply

Connecting wires with alligator clips

Gas collection apparatus (e.g., inverted graduated cylinder)

Stir plate and magnetic stir bar (optional, for brine circulation)

Procedure:

Cell Setup:

Thoroughly clean and dry the electrolytic cell.

Carefully pour a layer of high-purity mercury into the bottom of the cell to act as the

cathode. Ensure the layer is of uniform thickness.

Position the graphite or titanium anode in the cell, ensuring it is parallel to the mercury

surface and submerged in the brine, but not touching the mercury. The gap between the

anode and cathode is critical and should be minimized without causing a short circuit.

Electrolyte Addition:

Slowly add the purified, saturated brine solution to the cell until the anode is adequately

submerged.

Electrolysis:

Connect the positive terminal of the DC power supply to the anode and the negative

terminal to the mercury cathode.

Turn on the power supply and adjust the voltage to approximately 4.5 V.
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Observe the production of chlorine gas at the anode (bubbles will form). If desired, collect

the gas using a suitable gas collection apparatus.

Continue the electrolysis for a predetermined amount of time to achieve the desired

concentration of sodium in the amalgam (typically 0.2-0.3 wt%).

Shutdown and Amalgam Collection:

Turn off the power supply.

Carefully decant or siphon the brine solution from the cell.

The liquid sodium amalgam can then be carefully transferred to the decomposer for the

next stage.

4.2. Protocol 2: Decomposition of Sodium Amalgam

Objective: To decompose the sodium amalgam to produce sodium hydroxide, hydrogen gas,

and regenerated mercury.

Materials:

Decomposer vessel (a separate glass reactor)

Graphite chips or other suitable catalyst

Deionized water

Gas collection apparatus

pH indicator or pH meter

Procedure:

Decomposer Setup:

Place the catalyst (e.g., graphite chips) into the decomposer vessel.

Carefully transfer the sodium amalgam from the electrolytic cell into the decomposer.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 11 Tech Support

https://www.benchchem.com/product/b078929?utm_src=pdf-body
https://www.benchchem.com/product/b078929?utm_src=pdf-body
https://www.benchchem.com/product/b078929?utm_src=pdf-body
https://www.benchchem.com/product/b078929?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b078929?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Decomposition:

Slowly and carefully add deionized water to the decomposer. The reaction will begin,

producing hydrogen gas and sodium hydroxide. Caution: The reaction can be vigorous.

Observe the evolution of hydrogen gas. If desired, collect the gas.

The reaction will continue until the sodium in the amalgam is consumed. The completion of

the reaction can be monitored by the cessation of hydrogen evolution.

Product Separation and Analysis:

Once the reaction is complete, carefully separate the aqueous sodium hydroxide solution

from the regenerated mercury at the bottom of the vessel.

The concentration of the sodium hydroxide solution can be determined by titration with a

standard acid.

The purity of the regenerated mercury can be assessed, and it can be recycled for further

electrolysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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